N-Arachidonoyl-3-hydroxy-γ-Aminobutyric Acid
N-Arachidonoyl-3-hydroxy-γ-Aminobutyric Acid
Several different arachidonoyl amino acids, including N-arachidonoyl-3-hydroxy-γ-aminobutyric acid (NAG-3H-ABA), have been isolated and characterized from bovine brain. The glycine congener (NAGly; Item No. 90051) was further characterized and found to suppress formalin-induced pain in rats. NAG-3H-ABA was also found in rat brain by LC-MS techniques, but has not been fully characterized to date. Most arachidonoyl amino acids are poor ligands for the CB1 receptor.
Brand Name:
Vulcanchem
CAS No.:
959761-62-7
VCID:
VC0123933
InChI:
InChI=1S/C24H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)25-21-22(26)20-24(28)29/h6-7,9-10,12-13,15-16,22,26H,2-5,8,11,14,17-21H2,1H3,(H,25,27)(H,28,29)
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCC(CC(=O)O)O
Molecular Formula:
C24H39NO4
Molecular Weight:
405.6
N-Arachidonoyl-3-hydroxy-γ-Aminobutyric Acid
CAS No.: 959761-62-7
Reference Standards
VCID: VC0123933
Molecular Formula: C24H39NO4
Molecular Weight: 405.6
| CAS No. | 959761-62-7 |
|---|---|
| Product Name | N-Arachidonoyl-3-hydroxy-γ-Aminobutyric Acid |
| Molecular Formula | C24H39NO4 |
| Molecular Weight | 405.6 |
| IUPAC Name | 3-hydroxy-4-(icosa-5,8,11,14-tetraenoylamino)butanoic acid |
| Standard InChI | InChI=1S/C24H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)25-21-22(26)20-24(28)29/h6-7,9-10,12-13,15-16,22,26H,2-5,8,11,14,17-21H2,1H3,(H,25,27)(H,28,29) |
| Standard InChIKey | IBFIBMHGNMSQLB-DOFZRALJSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCC(CC(=O)O)O |
| Description | Several different arachidonoyl amino acids, including N-arachidonoyl-3-hydroxy-γ-aminobutyric acid (NAG-3H-ABA), have been isolated and characterized from bovine brain. The glycine congener (NAGly; Item No. 90051) was further characterized and found to suppress formalin-induced pain in rats. NAG-3H-ABA was also found in rat brain by LC-MS techniques, but has not been fully characterized to date. Most arachidonoyl amino acids are poor ligands for the CB1 receptor. |
| Synonyms | NAG-3H-ABA |
| Reference | 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001). |
| PubChem Compound | 53394069 |
| Last Modified | Nov 11 2021 |
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